4-Ethylsulfanyl-butylamine
Overview
Description
4-Ethylsulfanyl-butylamine is a primary amine compound used in scientific research. It is represented chemically as C6H15NS . It has a molecular weight of 133.26 .
Molecular Structure Analysis
The molecular structure of 4-Ethylsulfanyl-butylamine consists of a six-carbon chain with an ethylsulfanyl group and a butylamine group . The structure is similar to butylamine, which contains a four-carbon chain and an amine functional group .
Relevant Papers
Several papers were found during the search, including a paper discussing the mechanisms of imine exchange reactions in organic solvents , a paper on the synthesis and antimicrobial evaluation of novel N-substituted 4-ethylsulfanyl-2-pyridones and triazolopyridines , and a paper on the synthesis of N-ethyl-n-butylamine by amines disproportionation . These papers could provide further insights into the properties and potential applications of 4-Ethylsulfanyl-butylamine.
Scientific Research Applications
Antimicrobial Activity
4-Ethylsulfanyl-butylamine has been synthesized and evaluated for its antimicrobial potential. Researchers have explored its effects against both bacterial and fungal strains. Notably, compound 14b demonstrated excellent activity compared to other newly synthesized compounds and standard antimicrobial agents. Additionally, triazolo[1,5-a]pyridines 10c and 10e exhibited marked activity against specific Gram-negative bacteria .
Chemotherapeutic Agents
As part of ongoing efforts to develop effective antimetabolic agents, scientists have investigated the synthetic methods for preparing N-sulfonylamino- and N-substituted-2-pyridones. These compounds have garnered interest from organizations like NIH and NIAID. The exploration of new molecular mechanisms and their potential as promising chemotherapeutics remains an active area of research .
Heterocyclic Chemistry
4-Ethylsulfanyl-butylamine belongs to the class of N-substituted 2-pyridones, which are essential heterocycles. These compounds exhibit antimicrobial and antifungal activities, making them suitable for diverse pharmaceutical applications. Their unique structural features contribute to their biological properties .
Sulfinamide-Mediated Synthesis
While not directly related to 4-Ethylsulfanyl-butylamine, it’s worth mentioning the broader field of sulfinamide-mediated asymmetric N-heterocycle synthesis. Enantiopure tert-butanesulfinamide has emerged as a gold standard in this area, facilitating the creation of diverse N-heterocycles with high stereochemical control .
Biochemical Reactions
Derivatives of the ring systems containing sulfur and nitrogen atoms, such as those found in 4-ethylsulfanyl-butylamine, play critical roles in biochemical reactions. Understanding their mechanisms and interactions provides insights into potential therapeutic applications .
Drug Resistance Mitigation
Given the global challenge of antimicrobial resistance, innovative compounds like 4-ethylsulfanyl-butylamine offer hope in combating drug-resistant infections. Continued research aims to develop novel agents that can overcome microbial resistance and improve patient outcomes .
properties
IUPAC Name |
4-ethylsulfanylbutan-1-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H15NS/c1-2-8-6-4-3-5-7/h2-7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YQNBIKGTDBLWLG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSCCCCN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H15NS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
133.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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